3-(Ethoxycarbonyl)-1-(4-nitrophenyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid

• IUPAC Name: 5-ethoxycarbonyl-2-(4-nitrophenyl)-3,4-dihydropyrazole-3-carboxylic acid
• InChI: InChI=1S/C13H13N3O6/c1-2-22-13(19)10-7-11(12(17)18)15(14-10)8-3-5-9(6-4-8)16(20)21/h3-6,11H,2,7H2,1H3,(H,17,18)
• InChI Key: JIMJZMQWVJVNRD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(C1)C(=O)O)C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C13H13N3O6
• Molecular Weight: 307.26 g/mol

Description

3-(Ethoxycarbonyl)-1-(4-nitrophenyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid, also known as ECNP, is a synthetic compound with a variety of applications in scientific research. ECNP is a pyrazole-based compound that is used as a synthetic intermediate in organic synthesis. It has been used in a variety of research applications, including drug design, materials science, and biochemistry. ECNP has also been used as a precursor to a variety of other compounds, such as esters, amides, and nitro-containing compounds.

Scientific Research Applications

3-(Ethoxycarbonyl)-1-(4-nitrophenyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid has been used in a variety of scientific research applications. It has been used as a starting material in the synthesis of a variety of drugs, including those used to treat cancer and other diseases. This compound has also been used as a starting material in the synthesis of a variety of materials, such as polymers, dyes, and catalysts. In addition, this compound has been used as a starting material in the synthesis of a variety of biochemical compounds, such as peptides, proteins, and nucleic acids.

Mechanism of Action

The mechanism of action of 3-(Ethoxycarbonyl)-1-(4-nitrophenyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid is not well understood. However, it is believed that the compound acts as an intermediate in the formation of other compounds, such as esters, amides, and nitro-containing compounds. In addition, this compound may act as a catalyst in the formation of other compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it is believed that the compound may act as an intermediate in the formation of other compounds, such as esters, amides, and nitro-containing compounds. In addition, this compound may act as a catalyst in the formation of other compounds.

Advantages and Limitations for Lab Experiments

The primary advantage of using 3-(Ethoxycarbonyl)-1-(4-nitrophenyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid in lab experiments is its availability and low cost. This compound is readily available from a variety of chemical suppliers and is relatively inexpensive. In addition, this compound is relatively stable and can be stored for long periods of time without significant degradation.
The primary limitation of using this compound in lab experiments is its toxicity. This compound is known to be toxic and should be handled with caution. In addition, this compound is a strong oxidizing agent and should be stored away from combustible materials.

Future Directions

The future of 3-(Ethoxycarbonyl)-1-(4-nitrophenyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid is promising. This compound has been used as a starting material in the synthesis of a variety of drugs, materials, and biochemical compounds. In addition, this compound has been used as a catalyst in the formation of other compounds. As research continues, it is likely that new and innovative applications for this compound will be discovered. In addition, it is possible that new methods of synthesizing this compound may be developed, allowing for greater control and precision in the synthesis of the compound. Finally, it is possible that new methods of synthesizing this compound may be developed, allowing for greater control and precision in the synthesis of the compound.

Synthesis Methods

The synthesis of 3-(Ethoxycarbonyl)-1-(4-nitrophenyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid is typically accomplished through a two-step process. The first step involves the reaction of ethyl nitrite with 4-nitrophenol to form the intermediate ethyl 4-nitrophenyl-pyrazole-5-carboxylate. The second step involves the reaction of this intermediate with ethyl chloroformate to form this compound. The reaction is typically carried out in an organic solvent, such as dichloromethane or tetrahydrofuran, at room temperature.